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Compound of Interest

Compound Name: Pyridine-4-sulfonic acid

Cat. No.: B1295824

Pyridine-4-sulfonic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, physicochemical
properties, and synthesis of Pyridine-4-sulfonic acid. The information is tailored for
professionals in research and development, offering detailed experimental protocols and
structured data for practical application.

Core Physicochemical Properties

Pyridine-4-sulfonic acid is a heterocyclic organic compound that belongs to the family of
pyridines and sulfonic acids. It is a white to off-white solid at room temperature and is utilized
as a reagent in organic synthesis.[1]

Quantitative Data Summary

The key quantitative properties of Pyridine-4-sulfonic acid are summarized in the table below
for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1295824?utm_src=pdf-interest
https://www.benchchem.com/product/b1295824?utm_src=pdf-body
https://www.benchchem.com/product/b1295824?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6215149.htm
https://www.benchchem.com/product/b1295824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsHsNOsS [L12113114115]116]
Molecular Weight 159.16 g/mol [1][2][4]116]
CAS Number 5402-20-0 [11[2][3][41[6]
Melting Point 330°C (decomposes) [1]
Appearance White to off-white solid [1]

SMILES 0=S(=0)(O)clccncecl [11[3]

MDL Number MFCD00234082 [11[2]13]1[5]

Molecular Structure

The molecular structure of Pyridine-4-sulfonic acid consists of a pyridine ring substituted at

the 4-position with a sulfonic acid group.
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Caption: Molecular structure of Pyridine-4-sulfonic acid.

Experimental Protocols
Synthesis of Pyridine-4-sulfonic Acid

A common method for the preparation of Pyridine-4-sulfonic acid involves the reaction of N-
(4-pyridyl)pyridinium chloride hydrochloride with sodium sulfite, followed by acidification.[7]

Materials:
e N-(4-pyridyl)pyridinium chloride hydrochloride

e Sodium sulfite heptahydrate
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Deionized water

Charcoal

12N Hydrochloric acid

70% Aqueous ethanol

Procedure:

Reaction Setup: Dissolve 115 g (0.50 mole) of N-(4-pyridyl)pyridinium chloride hydrochloride
in 750 ml of water in a 2-liter round-bottomed flask.[7]

o Sulfite Addition: Cautiously add 378 g (1.50 moles) of solid sodium sulfite heptahydrate to
the solution.[7]

o Reflux: Once the initial evolution of sulfur dioxide has subsided, gently heat the solution
under reflux in a nitrogen atmosphere for 24 hours.[7]

o Decolorization: After cooling slightly, add 20 g of charcoal to the mixture and heat under
reflux for an additional hour.[7]

o Filtration and Acidification: Filter the hot solution to remove the charcoal. After the filtrate has
cooled, add 320 ml of 12N hydrochloric acid with mixing.[7]

¢ Precipitation and Isolation: Cool the solution to room temperature to precipitate sodium
chloride. Filter the precipitate and evaporate the filtrate to dryness under reduced pressure
on a steam bath.[7]

o Crystallization: Crystallize the residue from 600 ml of 70% aqueous ethanol to yield colorless
crystals of Pyridine-4-sulfonic acid.[7]

» Drying: Dry the crystals to obtain the final product.

The following diagram illustrates the workflow for the synthesis of Pyridine-4-sulfonic acid.
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Caption: Workflow for the synthesis of Pyridine-4-sulfonic acid.
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Applications in Research and Development

Pyridine-4-sulfonic acid is primarily used as a versatile reagent in organic synthesis. It serves
as a precursor for the preparation of various derivatives, including 4-dimethylaminopyridine
(DMAP) and its analogues.[1] It has also been involved in the preparation of materials for
hydrogen sensor elements.[1] Its utility in drug development often lies in its role as a building
block for more complex molecules with potential therapeutic activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

